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Compound of Interest

4-Benzyloxy-3,5-
Compound Name:
dimethylbenzaldehyde

Cat. No.: B117636

Technical Guide: Safe Handling of 4-Benzyloxy-
3,5-dimethylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and recommended
handling procedures for 4-Benzyloxy-3,5-dimethylbenzaldehyde (CAS No. 144896-51-5).
The information compiled is intended to support researchers, scientists, and professionals in
the field of drug development in the safe use and management of this compound.

Chemical and Physical Properties

4-Benzyloxy-3,5-dimethylbenzaldehyde is an aromatic aldehyde. A summary of its key
physical and chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 144896-51-5 [1]12]
Molecular Formula C16H1602 [1][2]
Molecular Weight 240.30 g/mol [11[2]
Appearance Clear yellow liquid [3]

Purity >94.0% (GC) [3]

Boiling Point 162°C to 163°C (1 mmHg) [2]

Density 1.1 g/cm3 [2]
Refractive Index 1.586 [2]

Storage Ambient temperature [1112]

Hazard Identification and Classification

A definitive Globally Harmonized System (GHS) classification for 4-Benzyloxy-3,5-
dimethylbenzaldehyde is not readily available. However, based on the hazard information for
structurally similar compounds such as 4-(Benzyloxy)-3-methoxybenzaldehyde and 3,5-
Dimethyl-4-hydroxybenzaldehyde, it is prudent to handle this chemical with caution, assuming it
may present similar hazards.

Potential Hazards:

» Skin Irritation: May cause skin irritation upon contact.[4][5]

o Eye Irritation: May cause serious eye irritation.[4][5]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[4]
Precautionary Statements (Recommended based on similar compounds):
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7]

e P264: Wash skin thoroughly after handling.[7]
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» P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the
stability of 4-Benzyloxy-3,5-dimethylbenzaldehyde.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the
appropriate level of PPE. The following diagram outlines the recommended PPE.

Figure 1. Recommended Personal Protective Equipment (PPE)
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Figure 1. Recommended Personal Protective Equipment (PPE)
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Safe Handling Practices

o Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Conditions

e Store in a cool, dry place away from direct sunlight and incompatible materials.
o Keep the container tightly sealed to prevent contamination.

¢ Incompatible materials include strong oxidizing agents and strong bases.

Emergency Procedures

In the event of an emergency, follow these procedures.

Figure 2. Emergency Response Protocol
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Figure 2. Emergency Response Protocol

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow it to enter drains or waterways.

Toxicological Information

No specific toxicological studies for 4-Benzyloxy-3,5-dimethylbenzaldehyde were found in
the public domain. The hazard assessment is based on data from structurally related
compounds. It is recommended to handle this compound as potentially harmful.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 4-Benzyloxy-3,5-
dimethylbenzaldehyde are not provided in the safety data sheets. Researchers should
develop their own standard operating procedures (SOPSs) that incorporate the safety and
handling guidelines outlined in this document.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. All users should consult the original Safety Data Sheet from the supplier and
follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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